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Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

Get Quote

Physical and Chemical Properties

The table below summarizes the key physicochemical data for 2-(Bromomethyl)benzaldehyde (CAS No.

60633-91-2) [1] [2] [3].

Property Value

CAS Number 60633-91-2 [1] [2] [3]

Molecular Formula C8H7BrO [1] [2] [3]

Molecular Weight 199.04 g/mol [1] [2] [3]

Density 1.524 g/cm³ [1] [2]

Boiling Point 264.6 °C at 760 mmHg [1] [2]

Flash Point 97.6 °C [1] [2]

Form (at room temperature) Solid [2] [3]

Color Blue [2] [3]

Solubility Soluble in Dichloromethane and Methanol [2] [3]
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Hazard Identification

2-(Bromomethyl)benzaldehyde is classified under the Globally Harmonized System (GHS) as follows [2]

[3]:

GHS Element Classification

Signal Word Warning [2] [3]

| Hazard Statements | H315: Causes skin irritation [2] [3] H319: Causes serious eye irritation [2] [3] H335:

May cause respiratory irritation [2] [3] |

Safe Handling and Procedures

The following handling precautions are recommended based on the GHS hazard statements and

precautionary measures identified [2] [3]. Given the compound's reactivity and potential for irritation, a

general experimental workflow for its safe handling is outlined in the diagram below.
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PPE Details

Control Details

Personal Protective Equipment (PPE)

Engineering ControlsProtective Gloves Protective Clothing Eye Protection / Face Shield

Hygiene MeasuresUse in Chemical Fume Hood Store in Closed Vessels

Emergency Response

Start

Click to download full resolution via product page

General workflow for the safe handling of 2-(Bromomethyl)benzaldehyde in a laboratory setting.

Key Handling Protocols

Personal Protective Equipment (PPE): Wear suitable protective gloves, protective clothing, and eye
protection (safety goggles or a face shield) [2] [3].

Engineering Controls: Handle the compound only in a certified chemical fume hood to ensure
adequate ventilation and prevent inhalation of vapors or dust [2] [3].

Hygiene Measures: Wash hands and skin thoroughly after handling. Wash contaminated clothing
before reuse [2] [3].

First Aid Measures [2] [3]:
Inhalation: Move person to fresh air. If symptoms persist, seek medical attention.

Skin Contact: Wash immediately with plenty of water for at least 15 minutes. If irritation occurs,
get medical advice/attention.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, seek medical attention.

Information Gaps and Further Research

The available data has significant limitations for a professional technical guide. Key information such as

toxicological profiles (LD50, carcinogenicity, mutagenicity), detailed ecological impact, stability and

reactivity beyond general warnings, and specific treatment for ingestion is missing.

To compile a complete whitepaper, you will need to consult the full Material Safety Data Sheet

(MSDS/SDS) from the chemical supplier. Furthermore, a thorough literature search on scientific databases

(like SciFinder, Reaxys, or PubMed) for toxicological studies on this specific compound is strongly

recommended.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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